Cas no 1070797-18-0 (Rel-2-((1R,2R)-2-(4-methoxyphenyl)cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: Rel-2-((1R,2R)-2-(4-methoxyphenyl)cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1070797-18-0
• MF: C₁₆H₂₃BO₃
• MW: 274.163025140762
• CID: 5462627
• Update Time: 2025-06-15

Rel-2-((1R,2R)-2-(4-methoxyphenyl)cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-((1R,2R)-2-(4-methoxyphenyl)cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Rel-2-((1R,2R)-2-(4-methoxyphenyl)cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[(1R,2R)-2-(4-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AT11704
• Z2065486103
• TRANS-(2-(4-METHOXYPHENYL)CYCLOPROPYL)BORONIC ACID PINACOL ESTER
• 2-[(1S,2S)-2-(4-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[trans-2-(4-methoxyphenyl)
• 1,3,2-Dioxaborolane, 2-[(1R,2R)-2-(4-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-, rel-

• Inchi： 1S/C16H23BO3/c1-15(2)16(3,4)20-17(19-15)14-10-13(14)11-6-8-12(18-5)9-7-11/h6-9,13-14H,10H2,1-5H3/t13-,14+/m0/s1
• InChI Key： CXGWZOPPZMCINS-UONOGXRCSA-N
• SMILES： O1B([C@@H]2C[C@H]2C2C=CC(=CC=2)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 274.1740248 g/mol
• Monoisotopic Mass: 274.1740248 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 274.2
• Topological Polar Surface Area: 27.7

Additional information on Rel-2-((1R,2R)-2-(4-methoxyphenyl)cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Study of Rel-2-((1R,2R)-2-(4-methoxyphenyl)cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1070797-18-0)

Rel-2-((1R,2R)-2-(4-methoxyphenyl)cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1070797-18-0) is a boronic ester derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its cyclopropyl and dioxaborolane moieties, has been explored for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including pharmaceuticals.

Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its reactivity and stability under various conditions. Researchers have reported improved yields and selectivity in the preparation of Rel-2-((1R,2R)-2-(4-methoxyphenyl)cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane through innovative catalytic systems and solvent combinations. These advancements are critical for its application in the synthesis of bioactive molecules, where precise control over stereochemistry and functional group compatibility is paramount.

In the context of medicinal chemistry, this compound has been investigated as a key intermediate in the development of novel therapeutics. Its boronic ester functionality makes it a valuable building block for the creation of boron-containing drugs, which have shown promise in areas such as protease inhibition and cancer therapy. Recent preclinical studies have highlighted its potential in targeting specific enzymes and pathways involved in disease progression, though further in vivo validation is required to fully elucidate its therapeutic efficacy.

Moreover, the compound's role in chemical biology has been expanded through its incorporation into probe molecules for studying biological systems. Its ability to participate in bioorthogonal reactions has enabled researchers to label and track biomolecules in real-time, providing insights into cellular processes and interactions. This application is particularly relevant in the study of protein-protein interactions and signal transduction pathways, where traditional methods often fall short.

Despite these promising developments, challenges remain in the large-scale production and application of Rel-2-((1R,2R)-2-(4-methoxyphenyl)cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Issues such as cost-effectiveness, scalability, and environmental impact of its synthesis need to be addressed to facilitate its widespread adoption in both academic and industrial settings. Future research directions may include the exploration of greener synthetic routes and the development of derivatives with enhanced properties.

In conclusion, Rel-2-((1R,2R)-2-(4-methoxyphenyl)cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a versatile and valuable tool in chemical biology and medicinal chemistry. Its continued study and optimization hold the potential to unlock new opportunities in drug discovery and biological research, making it a compound of enduring interest to the scientific community.